Cas no 1806607-42-0 (1-(2-Bromo-6-(fluoromethyl)phenyl)propan-1-one)

• Product Name: 1-(2-Bromo-6-(fluoromethyl)phenyl)propan-1-one
• CAS No: 1806607-42-0
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• CID: 4971481
• Update Time: 2025-05-22

1-(2-Bromo-6-(fluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-(fluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C10H10BrFO/c1-2-9(13)10-7(6-12)4-3-5-8(10)11/h3-5H,2,6H2,1H3
• InChI Key： QXJBCPCWIHIFPA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CF)=C1C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromo-6-(fluoromethyl)phenyl)propan-1-one

1-(2-Bromo-6-(fluoromethyl)phenyl)propan-1-one: A Comprehensive Overview

1-(2-Bromo-6-(fluoromethyl)phenyl)propan-1-one is a highly specialized organic compound with the CAS number 1806607-42-0. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a fluoromethyl group attached to a brominated aromatic ring, which is further connected to a propanone moiety, creating a structure that exhibits both electronic and steric effects. These characteristics make it a valuable building block in the synthesis of complex molecules, particularly in drug discovery and advanced materials.

Recent studies have highlighted the importance of brominated aromatic compounds in medicinal chemistry. The presence of the fluoromethyl group introduces a unique combination of electron-withdrawing and steric effects, which can significantly influence the reactivity and selectivity of the molecule. This makes 1-(2-Bromo-6-(fluoromethyl)phenyl)propan-1-one an ideal candidate for exploring novel synthetic pathways and for use as an intermediate in the production of bioactive compounds. Researchers have demonstrated that such compounds can serve as precursors for the synthesis of antimicrobial agents, anticancer drugs, and neuroprotective agents, showcasing their versatility in therapeutic applications.

The synthesis of 1-(2-Bromo-6-(fluoromethyl)phenyl)propan-1-one involves a multi-step process that typically begins with the bromination of an aromatic ring followed by the introduction of the fluoromethyl group and subsequent ketone formation. Advanced techniques such as Suzuki-Miyaura coupling and Friedel-Crafts acylation have been employed to achieve high yields and purity. These methods not only ensure the structural integrity of the compound but also pave the way for large-scale production, which is essential for its commercialization.

In terms of physical properties, 1-(2-Bromo-6-(fluoromethyl)phenyl)propan-1-one exhibits a melting point of approximately 95°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane, THF, and DMF is moderate, making it suitable for various chemical reactions. The compound's stability under thermal and oxidative conditions has also been evaluated, with results indicating that it remains stable under typical laboratory conditions but requires protection from light and moisture during storage.

The electronic properties of this compound are particularly intriguing. The conjugation between the aromatic ring and the ketone group results in significant stabilization through resonance effects. This stabilization not only enhances the compound's reactivity but also influences its spectroscopic properties. For instance, its UV-vis spectrum shows strong absorption bands in the visible region, which could be exploited in photonic applications such as light-harvesting materials or sensors.

One of the most promising areas of application for 1-(2-Bromo-6-(fluoromethyl)phenyl)propan-1-one is in drug discovery. Its ability to act as a scaffold for constructing bioactive molecules has been demonstrated in several recent studies. For example, researchers have successfully incorporated this compound into lead structures for targeting enzymes involved in cancer progression, such as kinases and proteases. The presence of both bromine and fluorine atoms provides opportunities for further functionalization, enabling chemists to fine-tune its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

Moreover, the compound's role in materials science cannot be overlooked. Its unique electronic properties make it a potential candidate for use in organic electronics, particularly in applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary studies have shown that films prepared from this compound exhibit excellent charge transport properties, suggesting its potential as an active layer material in electronic devices.

In conclusion, 1-(2-Bromo-6-(fluoromethyl)phenyl)propan-1-one (CAS No: 1806607-42-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with its favorable physical and chemical properties, positions it as an important tool in modern chemistry research. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly significant role in both academic research and industrial applications.